3-(3-methyl-1-phenyl-5-thioxo-1,2,4-triazolidin-3-yl)propanoic acid

• IUPAC Name: 3-(3-methyl-1-phenyl-5-sulfanylidene-1,2,4-triazolidin-3-yl)propanoic acid
• InChI: InChI=1S/C12H15N3O2S/c1-12(8-7-10(16)17)13-11(18)15(14-12)9-5-3-2-4-6-9/h2-6,14H,7-8H2,1H3,(H,13,18)(H,16,17)
• InChI Key: DRFMFHJHXWISLA-UHFFFAOYSA-N
• Canonical SMILES: CC1(NC(=S)N(N1)C2=CC=CC=C2)CCC(=O)O
• Molecular Formula: C12H15N3O2S
• Molecular Weight: 265.33 g/mol

Description

3-(3-methyl-1-phenyl-5-thioxo-1,2,4-triazolidin-3-yl)propanoic acid, also known as MPTP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. MPTP is a triazolidinone derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 3-(3-methyl-1-phenyl-5-thioxo-1,2,4-triazolidin-3-yl)propanoic acid is not fully understood, but it is believed to act as an inhibitor of the enzyme dihydrofolate reductase (DHFR). DHFR is an essential enzyme involved in the synthesis of nucleotides, which are required for DNA replication and cell division. Inhibition of DHFR by this compound can lead to a decrease in nucleotide synthesis, ultimately leading to cell death.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that this compound can inhibit the growth of cancer cells, reduce inflammation, and exhibit antifungal activity. In vivo studies have shown that this compound can reduce tumor growth in mice and exhibit anti-inflammatory activity in rats.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(3-methyl-1-phenyl-5-thioxo-1,2,4-triazolidin-3-yl)propanoic acid in lab experiments include its ease of synthesis, low cost, and potential applications in various fields of scientific research. However, there are also limitations to using this compound, including its potential toxicity and limited solubility in water.

Future Directions

There are several future directions for the study of 3-(3-methyl-1-phenyl-5-thioxo-1,2,4-triazolidin-3-yl)propanoic acid. One area of interest is the synthesis of new derivatives with improved biological activities. Another area of interest is the development of new methods for the synthesis of this compound and its derivatives. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields of scientific research.
Conclusion
In conclusion, this compound is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. The synthesis of this compound is a relatively simple process that can be carried out in a laboratory setting. This compound has been shown to exhibit various biochemical and physiological effects in vitro and in vivo, and its potential applications in various fields of scientific research are vast. Further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields of scientific research.

Scientific Research Applications

3-(3-methyl-1-phenyl-5-thioxo-1,2,4-triazolidin-3-yl)propanoic acid has been extensively studied for its potential applications in various fields of scientific research. One of the main areas of interest is its use as a building block for the synthesis of other compounds. This compound has been used as a starting material for the synthesis of various derivatives, including those with potential antitumor, anti-inflammatory, and antifungal activities.